Cas no 158076-69-8 (2,2',3',4,4',5,5'-Heptachloro-3-biphenylol)

• Product Name: 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol
• CAS No: 158076-69-8
• MF: C₁₂H₃Cl₇O
• MW: 411.322616815567
• CID: 163560
• PubChem ID: 644183
• Update Time: 2025-06-28

2,2',3',4,4',5,5'-Heptachloro-3-biphenylol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,2,2',3',4,4',5,5'-heptachloro-
• 2,3,6-trichloro-5-(2,3,4,5-tetrachlorophenyl)phenol
• 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol
• 2,2',3,4,4',5,5'-Heptachloro-3'-hydroxy-1,1'-Biphenyl
• 3-Hydroxy-2,2',3',4,4',5,5'-heptachlorobiphenyl
• [1,1'-Biphenyl]-3-ol, 2,2',3',4,4',5,5'-heptachloro- (9CI)
• 2,2',3',4,4',5,5'-heptachlorobiphenyl-3-ol
• (1,1'-Biphenyl)-3-ol, 2,2',3',4,4',5,5'-heptachloro-
• Q27148858
• [1,1'-biphenyl]-3-ol, 2,2',3',4,4',5,5'-heptachloro-
• UNII-1TO9EBC07Z
• DTXSID00166372
• 3'-Hydroxy-2,2',3,4,4',5,5'-heptachlorobiphenyl
• 158076-69-8
• 3'-Hydroxy-PCB 180
• NS00076965
• CHEBI:79726
• 1TO9EBC07Z

• Inchi： 1S/C12H3Cl7O/c13-5-1-3(7(15)11(19)9(5)17)4-2-6(14)10(18)12(20)8(4)16/h1-2,20H
• InChI Key： JCUBQOKFGUXHFL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)O

Computed Properties

• Exact Mass: 407.80069
• Monoisotopic Mass: 407.8
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.736
• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.655
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol

Comprehensive Analysis of 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol (CAS No. 158076-69-8): Properties, Applications, and Environmental Impact

2,2',3',4,4',5,5'-Heptachloro-3-biphenylol (CAS No. 158076-69-8) is a chlorinated biphenyl compound that has garnered significant attention in scientific and industrial research due to its unique chemical structure and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and diverse utility. The heptachloro substitution pattern in this molecule contributes to its distinct physicochemical properties, making it a subject of interest in material science and environmental studies.

One of the most frequently searched questions about 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol revolves around its synthesis methods and industrial applications. Researchers often explore its role as an intermediate in the production of specialty chemicals, where its chlorinated structure offers advantages in reactivity and thermal stability. Additionally, its potential use in electronic materials and flame retardants has been a topic of discussion, aligning with the growing demand for high-performance materials in sectors like aerospace and consumer electronics.

Environmental concerns are another hot topic associated with CAS No. 158076-69-8. Given the historical challenges posed by PCBs, studies on the biodegradation and ecotoxicology of this compound are highly relevant. Recent advancements in green chemistry have spurred interest in developing sustainable methods to mitigate its environmental persistence. Researchers are also investigating its bioaccumulation potential and toxicity profiles to ensure compliance with global regulatory standards, such as those set by the EPA and REACH.

The analytical characterization of 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol is another area of focus. Techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) are commonly employed to detect and quantify this compound in complex matrices. These methods are critical for monitoring its presence in environmental samples and ensuring workplace safety in industrial settings.

In the context of health and safety, users frequently search for information on the handling precautions and exposure limits of 158076-69-8. While this compound is not classified under stringent hazard categories, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to minimize risks. Its low volatility and solid-state form at room temperature reduce inhalation hazards, but dust control measures remain essential.

From a commercial perspective, the supply chain and market trends for 2,2',3',4,4',5,5'-Heptachloro-3-biphenylol are of interest to stakeholders. The compound's niche applications in advanced material synthesis and research reagents drive its demand, particularly in regions with robust chemical manufacturing sectors. Pricing fluctuations and availability are often linked to the raw material costs of chlorinated precursors.

Future research directions for CAS No. 158076-69-8 may include exploring its utility in catalysis or nanotechnology, where its aromatic and halogen-rich structure could offer novel functionalities. Collaborative efforts between academia and industry are expected to unlock further innovations, ensuring this compound remains relevant in evolving scientific landscapes.